Cas no 2171597-16-1 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid
• CAS No: 2171597-16-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5999784
• PubChem ID: 165567151
• Update Time: 2025-05-20

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-4-methylpentanoic acid
• 2171597-16-1
• EN300-1523541

• Inchi： 1S/C26H30N2O5/c1-15(2)22(13-23(29)30)27-25(31)24(16-11-12-16)28-26(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22,24H,11-14H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： LRAVUDAUKRNCDQ-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid

Introduction to 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid (CAS No. 2171597-16-1)

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid, identified by its CAS number 2171597-16-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid derivative moiety. The structural complexity of this molecule not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various therapeutic applications.

The presence of the Fmoc group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis as a protecting group for the amino function. The Fmoc group is known for its stability under basic conditions, which allows for selective deprotection during peptide coupling reactions. This characteristic makes 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid a valuable intermediate in the synthesis of more complex peptides and proteins. Furthermore, the incorporation of a fluorene moiety can enhance the solubility and bioavailability of peptides, which is a critical factor in drug development.

The compound's backbone, which includes an acetamido group and a 4-methylpentanoic acid moiety, contributes to its unique physicochemical properties. These structural elements can influence the compound's solubility, stability, and interactions with biological targets. In particular, the acetamido group can serve as a hydrogen bond acceptor, which is important for binding to biological receptors. The 4-methylpentanoic acid moiety, on the other hand, introduces a hydrophobic region that can affect the compound's overall solubility profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activity of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid. By leveraging high-throughput virtual screening techniques, scientists have been able to identify potential binding pockets and interactomes within biological targets. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in metabolic pathways and signal transduction.

One of the most promising areas of research involving 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid is its potential application in treating metabolic disorders. Emerging evidence indicates that modulating key enzymes involved in lipid and glucose metabolism can lead to significant therapeutic benefits. The structural features of this compound make it a viable candidate for inhibiting enzymes such as acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS), which are critical regulators of energy homeostasis. In preclinical studies, derivatives of this compound have shown promise in reducing lipid accumulation and improving insulin sensitivity in animal models.

In addition to its potential role in metabolic disorders, 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. Research has demonstrated that inhibiting key inflammatory pathways can lead to significant improvements in patient outcomes. The compound's ability to modulate inflammatory cytokine production and inhibit pro-inflammatory enzyme activity has made it an attractive candidate for further investigation.

The synthesis of 3-2-cyclopropyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)acetamido)-4-methylpentanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Key steps in its synthesis include the protection of the amino group with an Fmoc group, followed by coupling with appropriate carboxylic acid derivatives. The use of solid-phase peptide synthesis (SPPS) has been particularly effective in facilitating the assembly of this molecule.

Quality control and analytical techniques play a crucial role in ensuring the integrity of 3-(2-cy cloprop y l)-2-{(( 9 H -fluore n - 9 - y l ) meth ox y carb on y l ) am i no } ac eta m i d o - 4 - me t h y l p e n t an o i c ac i d ( C A S N o . 21 7 15 97 - 1 6 - 1) . High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for characterizing its chemical structure and purity. These analytical methods provide detailed information about the compound's molecular weight, chemical composition, and impurity profiles.

The pharmacokinetic properties of 3-(2-cy cloprop y l)-2-{(( 9 H -fluore n - 9 - y l ) meth ox y carb on y l ) am i no } ac eta m i d o - 4 - me t h y l p e n t an o i c ac i d ( C A S N o . 21 7 15 97 - 1 6 - 1) are also subjects of intense research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preliminary studies suggest that this compound exhibits moderate solubility in water and oil-based media, which could influence its bioavailability following oral administration. Additionally, metabolic studies indicate that the Fmoc protecting group is efficiently removed in vivo, allowing for access to the active form of the molecule.

The future direction of research on 3-(2-cy cloprop y l)-2-{(( 9 H -fluore n - 9 - y l ) meth ox y carb on y l ) am i no } ac eta m i d o - 4 - me t h y l p e n t an o i c ac i d ( C A S N o . 21 7 15 97 - 1 6 - 1) lies in optimizing its pharmacological properties through structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and enzyme kinetics studies, researchers can identify key structural modifications that enhance binding affinity and selectivity towards target proteins. These efforts could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion,3-(2-cy cloprop y l)-{((9 H-fluore n -9-y l)meth ox yc arb on y l)a m i no }ac eta m i do}-4-me t h y lp e n t an o ic aci d(CAS No .2171597−16−1)is a structurally complex organic compound with significant potential in pharmaceutical applications . Its unique chemical framework ,includi nga Fmocprotecti nggroup , cyc lo propyll moiety ,and aminoacidderi vati ve ,makesitatran sci entifically interestingmolecule . Th e recentadvancesi nvirt ualscreening ,computationalchemistry ,andpharmacokinetic studi eshaveprovidedvaluableinsights intoitsbiologicalactivityandtherapeuticpotential . Futureresearchshouldfocusonoptimizingitspharmacologicalpropertiesandexploringitsapplicationindi versifiedtherapeuticareas .